Cas no 122488-52-2 (Ethyl 4-isopropoxybenzoate)

• Product Name: Ethyl 4-isopropoxybenzoate
• CAS No: 122488-52-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2897230
• PubChem ID: 23286065
• Update Time: 2025-04-21

Ethyl 4-isopropoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 4-isopropoxy-benzoic acid ethyl ester
• 122488-52-2
• ethyl 4-propan-2-yloxybenzoate
• SCHEMBL982169
• MFCD06204392
• AKOS008948602
• Benzoic acid, 4-(1-methylethoxy)-, ethyl ester
• ethyl-4-isopropoxy benzoate
• Ethyl 4-isopropoxybenzoate

• Inchi： 1S/C12H16O3/c1-4-14-12(13)10-5-7-11(8-6-10)15-9(2)3/h5-9H,4H2,1-3H3
• InChI Key： OKWWGIURLYRQCW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OCC)=CC=1)C(C)C

Computed Properties

• Exact Mass: 208.11
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5A^2